Cas no 1337649-37-2 (3-AMINO-3-(2-CHLORO-3-METHYLPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(2-CHLORO-3-METHYLPHENYL)PROPAN-1-OL
• CAS No: 1337649-37-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD24527762
• CID: 5581631
• PubChem ID: 84669150
• Update Time: 2025-05-19

3-AMINO-3-(2-CHLORO-3-METHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-CHLORO-3-METHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2-chloro-3-methyl-
• 1337649-37-2
• EN300-1965567

• MDL： MFCD24527762
• Inchi： 1S/C10H14ClNO/c1-7-3-2-4-8(10(7)11)9(12)5-6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： HSQWBSAFQGEYGX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(CCO)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 344.4±37.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)

Additional information on 3-AMINO-3-(2-CHLORO-3-METHYLPHENYL)PROPAN-1-OL

Compound CAS No. 1337649-37-2: 3-Amino-3-(2-chloro-3-methylphenyl)propan-1-ol

Compound CAS No. 1337649-37-2, also known as 3-Amino-3-(2-chloro-3-methylphenyl)propan-1-ol, is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its amino group attached to a substituted phenyl ring, which imparts it with distinctive chemical properties and reactivity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for various applications.

The molecular structure of 3-Amino-3-(2-chloro-3-methylphenyl)propan-1-ol consists of a propanol backbone with an amino group and a substituted phenyl ring. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in the molecule makes it highly reactive, particularly in nucleophilic substitution and condensation reactions. The substitution pattern on the phenyl ring, with a chlorine atom at position 2 and a methyl group at position 3, further enhances its chemical versatility. This compound has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs.

Recent research has highlighted the role of CAS No. 1337649-37-2 in drug discovery programs targeting various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds.

The synthesis of 3-Amino-3-(2-chloro-3-methylphenyl)propan-1-ol typically involves multi-step reactions, including nucleophilic aromatic substitution and reduction processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantioselectivity, which is crucial for its application in chiral chemistry. Furthermore, green chemistry approaches have been employed to minimize waste and improve sustainability in its manufacturing process.

In terms of applications, CAS No. 1337649-37-2 has shown promise in the development of agrochemicals, particularly as a precursor for fungicides and insecticides. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it an attractive candidate for designing bioactive molecules with improved efficacy and reduced toxicity.

The toxicological profile of 3-Amino-3-(2-chloro-3-methylphenyl)propan-1-ol has also been investigated to ensure its safe handling and use in industrial settings. Studies indicate that while it exhibits low acute toxicity, prolonged exposure may lead to subchronic effects on liver and kidney function. These findings underscore the importance of implementing proper safety protocols during its synthesis and application.

In conclusion, CAS No. 1337649_00000000000000000000_